(Z)-3-(((2-bromophenyl)amino)methylene)chroman-2,4-dione

• IUPAC Name: 3-[(2-bromophenyl)iminomethyl]-4-hydroxychromen-2-one
• InChI: InChI=1S/C16H10BrNO3/c17-12-6-2-3-7-13(12)18-9-11-15(19)10-5-1-4-8-14(10)21-16(11)20/h1-9,19H
• InChI Key: UXOWDCGAALFIOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)C=NC3=CC=CC=C3Br)O
• Molecular Formula: C16H10BrNO3
• Molecular Weight: 344.16 g/mol

Description

(Z)-3-(((2-bromophenyl)amino)methylene)chroman-2,4-dione, also known as Bromfenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in the 1980s and has since become a popular drug in the medical field.

Scientific Research Applications

Synthesis Techniques and Structural Analysis

Facile Synthesis Approaches : A study by Yin et al. (2008) discusses a new approach to the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives, showcasing the versatility of related chroman dione compounds in organic synthesis. This research highlights the potential utility of "(Z)-3-(((2-bromophenyl)amino)methylene)chroman-2,4-dione" in synthesizing complex organic structures through cross-coupling reactions and domino processes involving reduction and Paal-Knorr furan synthesis (Yin et al., 2008).

Metal Complex Formation : Burlov et al. (2016) synthesized 3-{[aryl (hetaryl)amino]methylene}chromane-2,4-diones and studied their chemical and electrochemical synthesis of metal complexes, including Cu(II), Ni(II), and Co(II). This study provides insights into the structural and electronic properties of these compounds, which are essential for understanding their reactivity and potential applications in catalysis or material science (Burlov et al., 2016).

Antimicrobial Activity

Antimicrobial Properties : Research by Ghorab et al. (2017) explored the synthesis and antimicrobial activity of novel derivatives containing the chroman dione structure. These compounds showed promising antibacterial and antifungal activities, indicating the potential of "(Z)-3-(((2-bromophenyl)amino)methylene)chroman-2,4-dione" derivatives in developing new antimicrobial agents (Ghorab et al., 2017).

Advanced Material Applications

Green Synthesis and Isomerization : Olyaei et al. (2018) described an efficient green synthesis of novel coumarin enamines, including derivatives similar to the chroman dione structure. This research demonstrates the environmental benefits of such synthetic procedures and the potential applications of these compounds in materials science due to their isomerization properties (Olyaei et al., 2018).

Catalysis and Hydrogen Generation

Catalytic Applications : Sattler and Parkin (2012) investigated a zinc hydride catalyst capable of rapid hydrogen release and carbon dioxide functionalization. Although not directly related to "(Z)-3-(((2-bromophenyl)amino)methylene)chroman-2,4-dione," this study underscores the importance of exploring the catalytic potential of similar compounds in sustainable chemistry applications (Sattler & Parkin, 2012).